
Physical characteristics of 1,1-Diphenyl-3-buten-
1-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Diphenyl-3-buten-1-ol

Cat. No.: B2543809 Get Quote

An In-Depth Technical Guide to the Physical Characteristics of 1,1-Diphenyl-3-buten-1-ol

This technical guide provides a comprehensive overview of the known physical characteristics

of 1,1-Diphenyl-3-buten-1-ol, catering to researchers, scientists, and professionals in the field

of drug development. This document outlines key physical data, detailed experimental

protocols for their determination, and a visual representation of the interplay of these

properties.

Core Physical Properties
1,1-Diphenyl-3-buten-1-ol is a tertiary alcohol that presents as either a colorless to yellow

liquid or a white to yellow solid.[1] Its chemical structure consists of two phenyl groups and an

allyl group attached to a central carbinol carbon.

Quantitative Data Summary
The table below summarizes the key quantitative physical properties of 1,1-Diphenyl-3-buten-
1-ol that have been reported in the scientific literature.
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Physical Property Value Source

Molecular Formula C₁₆H₁₆O PubChem[2]

Molecular Weight 224.30 g/mol PubChem[2]

Appearance
Colorless to yellow liquid, or

white to yellow solid
American Elements[1]

Boiling Point 314.6 °C at 760 mmHg American Elements

Melting Point Not Available

Density Not Available

Purity 95% Sigma-Aldrich

Solubility Not Available

Experimental Protocols for Determination of
Physical Characteristics
The following sections detail the standard experimental methodologies that can be employed to

determine the primary physical properties of 1,1-Diphenyl-3-buten-1-ol.

Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of its purity.[3][4] Pure

crystalline solids typically exhibit a sharp melting point, while impurities will lower and broaden

the melting range.[3][4]

Methodology:

A small, finely powdered sample of 1,1-Diphenyl-3-buten-1-ol is packed into a capillary

tube.[5]

The capillary tube is placed in a melting point apparatus, such as a Mel-Temp or Thiele tube,

alongside a calibrated thermometer.[3]
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The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) to ensure

accurate temperature measurement.[3]

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid sample has transitioned to a liquid is recorded as

the end of the melting range.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6] This property is a key characteristic of volatile

compounds.

Methodology:

A small volume (a few milliliters) of liquid 1,1-Diphenyl-3-buten-1-ol is placed in a small test

tube or fusion tube.[7]

A capillary tube, sealed at one end, is inverted and placed into the liquid.[6][7]

The test tube is attached to a thermometer and heated in a suitable apparatus, such as a

Thiele tube or an aluminum block, to ensure uniform heating.[6]

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to re-enter the capillary

tube.[8]

Density Determination
Density is defined as the mass of a substance per unit volume.[9] It is an intrinsic physical

property that can aid in substance identification.
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Methodology:

The mass of a clean, dry pycnometer (a small glass flask of known volume) is accurately

measured.

The pycnometer is filled with the sample of 1,1-Diphenyl-3-buten-1-ol, ensuring no air

bubbles are present.

The mass of the filled pycnometer is measured.

The mass of the sample is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer. The temperature at which the measurement is made should be recorded as

density is temperature-dependent.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. The solubility of a substance fundamentally

depends on the physical and chemical properties of the solute and solvent as well as on

temperature, pressure, and the pH of the solution. The general principle of "like dissolves like"

is a useful guideline, where polar compounds tend to dissolve in polar solvents and nonpolar

compounds in nonpolar solvents.[10]

Methodology:

A small, measured amount of 1,1-Diphenyl-3-buten-1-ol (e.g., 10 mg) is placed into a test

tube.

A small volume of a selected solvent (e.g., 1 mL of water, ethanol, acetone, or hexane) is

added to the test tube.

The mixture is agitated vigorously for a set period (e.g., 1 minute).

The mixture is then observed to determine if the solute has completely dissolved.
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If the solute dissolves, it is recorded as soluble in that solvent. If it does not, it is recorded as

insoluble.

This process is repeated with a range of solvents of varying polarities to create a solubility

profile for the compound.

Logical Relationships of Physical Properties
The physical state and key characteristics of 1,1-Diphenyl-3-buten-1-ol are interconnected.

The following diagram illustrates these relationships.
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Interrelation of Physical State and Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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